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Compound of Interest |

Compound Name: 4-(Benzyloxy)phenethyl decanoate
CAS No.: 848484-93-5
Cat. No.: B1532513

Get Quote

This technical guide provides a detailed analysis of the spectroscopic data for 4-
(Benzyloxy)phenethyl decanoate, a compound of interest for researchers and professionals
in drug development and materials science. Given the limited availability of a complete, publicly
accessible experimental dataset for this specific molecule, this guide synthesizes predicted
spectroscopic data based on established principles and data from analogous structures. This
approach offers a robust framework for the characterization and quality control of 4-
(Benzyloxy)phenethyl decanoate.

Molecular Structure and Properties

4-(Benzyloxy)phenethyl decanoate (CAS No: 848484-93-5) is an ester combining a
benzyloxy-substituted phenethyl alcohol with decanoic acid.[1] Its molecular formula is
C2s5H340s3, with a corresponding molecular weight of approximately 382.54 g/mol .[2] The
compound is typically a white to light yellow solid at room temperature.[3][4]
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Caption: A typical workflow for acquiring NMR spectra.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a
molecule. [4]The IR spectrum of 4-(Benzyloxy)phenethyl decanoate is expected to be
dominated by strong absorptions from the ester group and the aromatic rings.

Predicted FT-IR Absorption Bands
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Wavenumber .
Intensity
(cm™)

Assignment

Rationale/Referenc
e

~3030 Medium

Aromatic C-H Stretch

Characteristic of sp?
C-H bonds in the

benzene rings.

~2925, 2855 Strong

Aliphatic C-H Stretch

Asymmetric and
symmetric stretching
of the CH2 and CHs
groups in the
decanoate and
phenethyl moieties. A
compound with a long
alkyl chain showed
similar strong
absorptions at 2919
and 2847 cm-1. [2]

~1735 Strong

C=0 Stretch (Ester)

The carbonyl stretch
is a very strong and
characteristic
absorption for esters,
typically found around
1750-1735 cm~1. [5]

~1610, 1510 Medium

C=C Stretch

(Aromatic)

Skeletal vibrations of

the aromatic rings.

~1240 Strong

Asymmetric C-O-C
Stretch (Ester)

Esters typically show
two C-O stretching
bands. This is the

asymmetric stretch.

[5]

~1170 Strong

Symmetric C-O-C
Stretch (Ester)

The symmetric C-O

stretch in esters. [5]
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Stretching vibration of
~1100 Medium Ar-O-C Stretch (Ether)  the benzylic ether

linkage.

Characteristic of
C-H Out-of-Plane monosubstituted
~740, 695 Strong )
Bending benzene (from the

benzyl group).

Experimental Protocol for FT-IR Spectroscopy

Sample Preparation (ATR) Data Acquisition Data Processing

Click to download full resolution via product page

Caption: Workflow for obtaining an FT-IR spectrum using an ATR accessory.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which is invaluable for confirming its identity.

Predicted Mass Spectrum (Electron lonization - El)

Upon electron ionization, 4-(Benzyloxy)phenethyl decanoate is expected to produce a
molecular ion peak (M*') and several characteristic fragment ions.
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mlz

Proposed Fragment

Rationale/Reference

382

[C25H3403]*

Molecular ion (M*").

213

[C15H130]*

Fragment resulting from the
cleavage of the ester bond,
retaining the

benzyloxyphenethyl portion.

155

[C10H100]*

Decanoyl cation, formed by
cleavage of the bond between
the carbonyl carbon and the
phenethyl oxygen. A common

fragmentation for esters. [6]

127

[CioH1o]*

Decyl cation, from loss of CO

from the decanoyl cation.

105

[C7Hs0]*

Benzoyl cation, can arise from

rearrangements.

91

[C7HA]*

Tropylium ion, a very stable
fragment characteristic of

benzyl groups.

Key Fragmentation Pathways

Pathway 1

- C10H1902 [C1sH130]* - CsHeO [C7H7]*
m/z = 213 m/z =91

- C15H150

Pathway 2

[C10H100]* -CO [CioH19]*
m/z = 155 m/z = 127

Click to download full resolution via product page
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Caption: Predicted major fragmentation pathways for 4-(Benzyloxy)phenethyl decanoate in
EI-MS.

Experimental Protocol for Mass Spectrometry

Sample Introduction Mass Analysis Data Output

B3 MBI @7 Direct infusion or Electron lonization (EI) Quadrupole or Mass Spectrum
4-(Benzyloxy)phenethyl decanoate Time-of-Flight (TOF) Electron Multiplier P
GC injection (70 eV) (Relative Abundance vs. m/z)
in a volatile solvent (e.g., MeOH) Mass Analyzer

Click to download full resolution via product page

Caption: A generalized workflow for obtaining an EI mass spectrum.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic
characteristics of 4-(Benzyloxy)phenethyl decanoate. By combining theoretical predictions
with data from analogous compounds, a detailed and scientifically grounded framework for the
NMR, IR, and MS analysis of this molecule has been established. These data and protocols
can serve as a valuable resource for researchers in the synthesis, purification, and application
of this and structurally related compounds, ensuring product quality and facilitating further
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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